Magnesium chloride

• CAS No.: 7786-30-3
• Product Name: Magnesium chloride
• Molecular Formula: MgCl2· 6H2O; MgCl2; Cl2Mg
• Molecular Weight: 95.21 g/mol
• IUPAC Name: magnesium;dichloride
• Standard InChI: InChI=1S/2ClH.Mg/h2*1H;/q;;+2/p-2
• Standard InChIKey: TWRXJAOTZQYOKJ-UHFFFAOYSA-L
• SMILES: [Mg+2].[Cl-].[Cl-]
• Canonical SMILES: [Mg+2].[Cl-].[Cl-]
• Boiling Point: 1,412 °C; 1412 °C
• Colorform: Thin white to gray granules and/or flakes; LUSTROUS HEXAGONAL CRYSTALS; Soft leaflets; Colorless or white crystals
• Density: 2.32; 2.3 g/cm³
• Melting Point: 712 °C (rapid heating)
• Physical Description: Colourless, odourless, very deliquescent flakes or crystals; DELIQUESCENT WHITE SOLID IN VARIOUS FORMS.
• Description: Magnesium chloride. An inorganic compound consisting of one magnesium and two chloride ions. The compound is used in medicine as a source of magnesium ions, which are essential for many cellular activities. It has also been used as a cathartic and in alloys.; Magnesium chloride salts are highly soluble in water and the hydrated form of magnesium chloride can be extracted from brine or sea water.; Magnesium dichloride is a magnesium salt comprising of two chlorine atoms bound to a magnesium atom. It is a magnesium salt, an inorganic chloride and a magnesium halide.
• Solubility: Very soluble in water, freely soluble in ethanol; 7.40 g/100 ml of alcohol @ 20 °C; 72.7 g/100 ml water @ 100 °C; In methanol, 15.5 g/100 g @ 0 °C, 20.4 g/100 g @ 60 °C; in ethanol, 3.61 g/100 g @ 0 °C, 15.89 g/100 g @ 60 °C; In water, 54.6 g/100 g @ 20 °C; Solubility in water, g/100ml at 20 °C: 54.3
• Synonyms: Chloride, Magnesium; Magnesium Chloride; MgCl2
• PubChem Compound: 24584
• Last Modified: Nov 11 2021